2-Bromo-5-nitrobenzenesulfonamide
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-Bromo-5-nitrobenzenesulfonamide consists of a benzene ring substituted with a bromo group, a nitro group, and a sulfonamide group . The exact structure can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry .Scientific Research Applications
Synthesis of Medium-Ring Amines
2-Bromo-5-nitrobenzenesulfonamide: is utilized as a reagent in the synthesis of medium-ring amines. This process typically involves N-alkylation with ω-bromo alkanols under Mitsunobu conditions, which include diethyl azodicarboxylate (DEAD) and triphenylphosphine (PPh3). The subsequent cyclization of the resulting ω-bromo alkylsulfonamides is facilitated by cesium carbonate (Cs2CO3) and tetra-n-butylammonium iodide (Bu4NI) .
Carbonic Anhydrase Inhibition
This compound acts as a carbonic anhydrase inhibitor . Carbonic anhydrases are enzymes that catalyze the reversible hydration of carbon dioxide. Inhibitors of these enzymes have therapeutic applications, including the treatment of glaucoma, mountain sickness, and epilepsy .
Cyclic Nitrogen Compound Synthesis
Researchers employ 2-Bromo-5-nitrobenzenesulfonamide in the synthesis of cyclic nitrogen compounds. This is achieved through intramolecular hydroamination, a process that forms C-N bonds within a molecule to create complex nitrogen-containing structures .
Alkaloid Synthesis
The compound is instrumental in the synthesis of pentacyclic lycopodium alkaloids, such as huperzine-Q2. These alkaloids are known for their bioactive properties, including neuroprotective effects and potential benefits in treating cognitive disorders .
Pyrrolidine Derivatives
It serves as a precursor in the formation of pyrrolidine derivatives. Pyrrolidines are five-membered nitrogen heterocycles that are significant in medicinal chemistry due to their presence in numerous pharmaceuticals .
Intermolecular C-H Insertion Reactions
2-Bromo-5-nitrobenzenesulfonamide: is used in intermolecular C-H insertion reactions. These reactions are a subset of carbon-hydrogen activation processes, allowing for the functionalization of C-H bonds, which is a fundamental transformation in organic synthesis .
Amination of Allyl Alcohols
The compound finds application in the intermolecular amination of allyl alcohols. This process introduces an amino group into a molecule containing an allylic alcohol, which can lead to the creation of new amine derivatives .
Reactant in Organic Synthesis
Lastly, 2-Bromo-5-nitrobenzenesulfonamide is a versatile reactant in organic synthesis. Its reactivity profile allows it to participate in various chemical transformations, contributing to the development of novel organic compounds with potential applications in drug discovery and material science .
Future Directions
The future directions for research on 2-Bromo-5-nitrobenzenesulfonamide could involve further exploration of its synthesis methods, investigation of its physical and chemical properties, and examination of its potential applications in various fields . As with all research chemicals, any future studies should be conducted following appropriate safety protocols.
properties
IUPAC Name |
2-bromo-5-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2O4S/c7-5-2-1-4(9(10)11)3-6(5)14(8,12)13/h1-3H,(H2,8,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHNUANJNVBNJNC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-nitrobenzenesulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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